2-Chloro-4,5,7-trifluorobenzo[d]thiazole

• IUPAC Name: 2-chloro-4,5,7-trifluoro-1,3-benzothiazole
• InChI: InChI=1S/C7HClF3NS/c8-7-12-5-4(11)2(9)1-3(10)6(5)13-7/h1H
• InChI Key: QYQHRXBTJKBBHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C2C(=C1F)SC(=N2)Cl)F)F
• Molecular Formula: C7HClF3NS
• Molecular Weight: 223.60 g/mol

Description

2-Chloro-4,5,7-trifluorobenzo[d]thiazole, also known as CTFBT, is a heterocyclic compound with a fused benzo[d]thiazole ring system. It has a CAS Number of 1379336-88-5 and a molecular weight of 223.61.

Molecular Structure Analysis

The molecular structure of 2-Chloro-4,5,7-trifluorobenzo[d]thiazole is characterized by a fused benzo[d]thiazole ring system. The InChI code is 1S/C7HClF3NS/c8-7-12-5-4(11)2(9)1-3(10)6(5)13-7/h1H.

Physical And Chemical Properties Analysis

2-Chloro-4,5,7-trifluorobenzo[d]thiazole is a solid or liquid at room temperature. It is stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Chemical Properties

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Biological Activities

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Pharmaceutical Applications

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Role in Vitamin B1

. Thiamine is a water-soluble vitamin that helps the body release energy from carbohydrates during metabolism. .

Use in Chemical Reactions

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Potential Use in Photovoltaics

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Safety and Hazards

The compound is labeled with the GHS06 pictogram, indicating that it is toxic. The hazard statements associated with it are H301 (Toxic if swallowed), H311 (Toxic in contact with skin), and H331 (Toxic if inhaled). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

While specific future directions for 2-Chloro-4,5,7-trifluorobenzo[d]thiazole are not mentioned in the available literature, thiazole derivatives are an active area of research due to their wide range of biological activities. Researchers are synthesizing compounds containing the thiazole ring with variable substituents as target structures and evaluating their biological activities.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been reported to exhibit a wide range of biological activities, suggesting they interact with multiple targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes .

Biochemical Pathways

Thiazole derivatives have been reported to affect various pathways, leading to a range of biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities .